2-(Azetidin-3-yl)acetic acid hydrochloride

• IUPAC Name: 2-(azetidin-3-yl)acetic acid;hydrochloride
• InChI: InChI=1S/C5H9NO2.ClH/c7-5(8)1-4-2-6-3-4;/h4,6H,1-3H2,(H,7,8);1H
• InChI Key: APIGJMHMKOWIDK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)CC(=O)O.Cl
• Molecular Formula: C5H10ClNO2
• Molecular Weight: 151.59 g/mol
• CAS No.: 952675-30-8

Description

“2-(Azetidin-3-yl)acetic acid hydrochloride” is a chemical compound with the CAS Number: 952675-30-8. It has a molecular weight of 151.59 and its IUPAC name is 3-azetidinylacetic acid hydrochloride. The compound is a white solid.

Synthesis Analysis

The synthesis of new heterocyclic amino acid derivatives containing azetidine rings has been described in the literature. The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C5H10ClNO2. The InChI code for the compound is 1S/C5H9NO2.ClH/c7-5(8)1-4-2-6-3-4;/h4,6H,1-3H2,(H,7,8);1H.

Physical and Chemical Properties Analysis

“this compound” is a white solid. It has a molecular weight of 151.61 g/mol. The compound has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 2.

Scientific Research Applications

Antimicrobial Activity

• 2-Azetidinones, related to 2-(Azetidin-3-yl)acetic acid hydrochloride, have shown excellent antibacterial and antifungal activities, highlighting their potential in antimicrobial applications (Ayyash & Habeeb, 2019).
• Novel phenyl pyrazoline derivatives, synthesized from related compounds, have been evaluated for their antimicrobial activity, indicating a potential in combating various microbial infections (Shah & Patel, 2012).

Synthesis and Characterization in Medicinal Chemistry

• 2-Azetidinone derivatives have been synthesized and characterized for use as blood cholesterol inhibitors, demonstrating their potential in addressing cardiovascular health issues (Salman & Magtoof, 2019).
• The compound has been utilized in the synthesis of novel analgesic and anti-inflammatory agents, indicating its versatility in pharmaceutical applications (Chhajed & Upasani, 2016).
• A study on intramolecular cyclisation-N-dealkylation of azetidine-3-acetic acids provided insights into synthetic pathways that could be beneficial for medicinal chemistry (Bartholomew & Stocks, 1991).

Applications in Antibiotic Development

• Research into substituted [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids has revealed significant activity predominantly against Gram-negative bacteria, underscoring its potential in antibiotic development (Woulfe & Miller, 1985).

Potential in Drug Discovery

• The application of azetidin-3-yl groups in the drug discovery industry has been explored, particularly in the development of inhibitors like the EGFR inhibitor gefitinib, showcasing its potential in the synthesis of complex medicinal compounds (Duncton et al., 2009).